Cas no 53135-11-8 (3-(Bis(4-Fluorophenyl)methyl)pentane-2,4-dione)

53135-11-8 structure
Product name:3-(Bis(4-Fluorophenyl)methyl)pentane-2,4-dione
3-(Bis(4-Fluorophenyl)methyl)pentane-2,4-dione Chemical and Physical Properties
Names and Identifiers
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- 3-(Bis(4-Fluorophenyl)methyl)pentane-2,4-dione
- 3-[bis(4-fluorophenyl)methyl]pentane-2,4-dione
- 3-(Bis(4-fluorophenyl)methyl)pentane-2,4-dione
- 53135-11-8
- 3-[bis(4-fluorophenyl)methyl]-2,4-pentanedione
- AM-814/41095077
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- MDL: MFCD03838339
- Inchi: InChI=1S/C18H16F2O2/c1-11(21)17(12(2)22)18(13-3-7-15(19)8-4-13)14-5-9-16(20)10-6-14/h3-10,17-18H,1-2H3
- InChI Key: GSMAHVKFQMHTGN-UHFFFAOYSA-N
- SMILES: CC(C(C(C1=CC=C(F)C=C1)C2=CC=C(F)C=C2)C(C)=O)=O
Computed Properties
- Exact Mass: 302.11183607Da
- Monoisotopic Mass: 302.11183607Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 34.1Ų
3-(Bis(4-Fluorophenyl)methyl)pentane-2,4-dione Related Literature
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Monika Kos,Anita Jemec Kokalj,Gordana Glavan,Gregor Marolt,Primož Zidar,Janko Božič,Sara Novak,Damjana Drobne Environ. Sci.: Nano, 2017,4, 2297-2310
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2. Can calculated harmonic vibrational spectra rationalize the structure of TiC-based nanoparticles?†Juan José Piñero,Francesc Viñes Phys. Chem. Chem. Phys., 2022,24, 778-785
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Conrad Fischer,Tobias Gruber,Wilhelm Seichter,Edwin Weber Org. Biomol. Chem., 2011,9, 4347-4352
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4. Bayesian analysis of data from segmented super-resolution images for quantifying protein clustering†Marta Cullell-Dalmau,Carlo Manzo Phys. Chem. Chem. Phys., 2020,22, 1107-1114
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Clément Falaise,Raynald Giovine,Bénédicte Prelot,Marielle Huve,Thierry Loiseau Dalton Trans., 2017,46, 12010-12014
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